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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631 Get Quote

AS19 Column Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using the

Thermo Scientific™ Dionex™ IonPac™ AS19 Anion Exchange Column. The information is

designed to help you resolve common issues with peak tailing and resolution, ensuring the

quality and reliability of your analytical results.
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Troubleshooting Guides
A systematic approach to troubleshooting will help you efficiently identify and resolve issues.

The following diagram outlines a general workflow for addressing problems with the AS19
column.
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Caption: General troubleshooting workflow for AS19 column issues.

Peak Tailing Troubleshooting Guide
Peak tailing can be caused by a variety of factors, from column contamination to improper

mobile phase conditions. This guide will help you systematically identify the root cause of peak

tailing.
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Caption: Troubleshooting guide for peak tailing on the AS19 column.

Resolution Issues Troubleshooting Guide
Poor resolution can manifest as co-eluting or broad peaks. This guide provides a structured

approach to diagnosing and resolving these issues.
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Caption: Troubleshooting guide for resolution issues on the AS19 column.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of peak tailing with the AS19 column?

A1: Peak tailing with the AS19 column can stem from several factors. One common cause is

the interaction of analytes with active sites on the stationary phase, which can be influenced by

the eluent pH.[1][2] Another frequent issue is a partially blocked inlet frit or a void at the head of

the column, which can distort the peak shape of all analytes.[1] Contamination of the column or

guard column can also lead to peak tailing.

Q2: How can I improve the resolution of early eluting peaks?

A2: Poor resolution of early eluting peaks is often related to the eluent concentration or

contamination.[3] Ensure that your eluent concentration is correct and that the eluent is freshly

prepared to avoid carbonate contamination, which can affect the retention and resolution of

early eluting anions.[4][5] If the problem persists, consider reducing the eluent strength or

optimizing the gradient program to better separate these peaks.

Q3: What is the recommended operating temperature for the AS19 column, and how does it

affect my separation?

A3: The recommended operating temperature for the Dionex IonPac AS19 column is 30 °C.[5]

[6][7] Operating at a stable, elevated temperature helps to ensure reproducible retention times

and can improve peak shape. Temperature fluctuations can lead to shifts in retention times and

affect resolution, so using a column oven is highly recommended.[8]

Q4: When should I clean or replace my AS19 guard and analytical columns?

A4: You should consider cleaning your columns when you observe a significant increase in

backpressure, a loss of resolution, or persistent peak tailing that is not resolved by other

troubleshooting steps. The guard column should be replaced if cleaning does not restore

performance. The analytical column should be replaced when it no longer provides the required

performance after proper cleaning.

Q5: What is carbonate contamination and how can I prevent it?
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A5: Carbonate contamination arises from the absorption of atmospheric carbon dioxide into the

eluent, especially with hydroxide eluents.[4][5] This can lead to a baseline shift during gradient

elution and can interfere with the integration of early eluting peaks.[4] To prevent this, it is

recommended to use a Reagent-Free™ Ion Chromatography (RFIC™) system with an eluent

generator, which produces high-purity, carbonate-free hydroxide eluents.[6][9] If preparing

eluents manually, use high-purity water and prepare fresh eluent daily. A carbon dioxide trap on

the eluent reservoir can also help minimize contamination.

Column Specifications and Operating Parameters
The following tables summarize the key specifications and recommended operating parameters

for the Dionex IonPac AS19 and AS19-4µm columns.

Parameter Dionex IonPac AS19 Dionex IonPac AS19-4µm

Stationary Phase

Hyperbranched anion-

exchange condensation

polymer

Hyperbranched anion-

exchange condensation

polymer

Particle Size Not specified 4 µm

Column Dimensions
4 x 250 mm, 2 x 250 mm, 0.4 x

250 mm

4 x 250 mm, 2 x 250 mm, 0.4 x

250 mm

Capacity (4 x 250 mm) 240 µeq 240 µeq

pH Range 0–14 0–14

Organic Solvent Compatibility Up to 100% Up to 100%
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Operating Parameter Recommended Value

Operating Temperature 30 °C

Maximum Pressure 4000 psi (276 bar) for standard bore

5000 psi (345 bar) for AS19-4µm

Typical Flow Rate (4 mm) 1.0 - 2.0 mL/min

Typical Flow Rate (2 mm) 0.25 - 0.50 mL/min

Typical Flow Rate (0.4 mm) 0.010 - 0.020 mL/min

Peak Shape Troubleshooting Guide

Symptom Potential Cause

Tailing of all peaks Blocked inlet frit, column void

Tailing of specific peaks Secondary interactions, improper eluent pH

Fronting of peaks
Column overload, sample solvent stronger than

mobile phase

Split peaks Column void, partially blocked frit, co-elution

Experimental Protocols
Protocol 1: Column Performance Evaluation
This protocol outlines the steps to assess the performance of your AS19 column using a

standard solution.

Objective: To determine if the column is performing within specifications.

Materials:

Anion standard solution containing known concentrations of the analytes of interest.

Freshly prepared eluent.
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Your ion chromatography system.

Procedure:

System Equilibration: Equilibrate the column with the recommended eluent and flow rate for

at least 30 minutes, or until a stable baseline is achieved.

Standard Injection: Inject the anion standard solution.

Data Acquisition: Acquire the chromatogram.

Performance Evaluation: Compare the resulting chromatogram to a reference chromatogram

(e.g., from when the column was new or known to be performing well). Evaluate the following

parameters:

Resolution: Ensure baseline separation of all peaks.

Peak Shape: Check for peak tailing or fronting. The asymmetry factor should ideally be

between 0.9 and 1.5.

Retention Times: Verify that the retention times are consistent with previous runs.

Efficiency (Plate Count): Calculate the plate count for a key analyte. A significant decrease

in plate count indicates a loss of column performance.

Protocol 2: AS19 Column Cleaning and Regeneration
This protocol provides a general procedure for cleaning the AS19 column to remove

contaminants and restore performance.

Objective: To remove contaminants from the column and restore its performance.

Materials:

High-purity deionized water.

Cleaning solution (refer to the column manual for specific recommendations, a common

cleaning agent is a dilute acid or a higher concentration of the eluent).
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Your ion chromatography system.

Procedure:

Disconnect Suppressor: Disconnect the suppressor from the column outlet to avoid

contamination.

Reverse Column Flow: Reverse the direction of flow through the column. This helps to flush

contaminants from the inlet frit.

Water Wash: Wash the column with deionized water at a low flow rate (e.g., 0.5 mL/min for a

4 mm column) for 30-60 minutes.

Cleaning Solution Wash: Introduce the cleaning solution and wash the column for 60-120

minutes.

Water Rinse: Rinse the column thoroughly with deionized water for at least 60 minutes, or

until the eluent from the column is neutral.

Re-equilibration: Reconnect the column in the correct flow direction and re-equilibrate with

your mobile phase until a stable baseline is achieved.

Performance Check: Perform a column performance evaluation (Protocol 1) to confirm that

performance has been restored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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